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Chemical and Structural Profile

1-Stearoyl-sn-glycero-3-phosphocholine, systematically named 1-octadecanoyl-sn-glycero-3-

phosphocholine, is a saturated lysophosphatidylcholine (LysoPC, LPC) with a defined structure and

properties crucial for research applications [1] [2].

Property Description

Common Name 1-Stearoyl-sn-glycero-3-phosphocholine; Stearoyl LysoPC; LPC(18:0)

CAS Number 19420-57-6 [3] [4]

Molecular
Formula

C₂₆H₅₄NO₇P [3] [1] [4]

Molecular
Weight

523.68 g/mol [3] [4]

IUPAC Name [(2R)-2-hydroxy-3-octadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate

[3]
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Property Description

Structure Glycerophosphocholine backbone with a stearic acid (18:0) esterified at the sn-1
position [1] [2].

Purity Typically available at ≥98% to ≥99% [3] [4].

Physical Form White to off-white solid [3] [4].

Storage Store at < -10 °C to < -20 °C [3] [4].

Solubility Soluble in chloroform:methanol (1:1) or ethanol [3].

Biological Functions and Research Applications

This lysophospholipid is not just a structural membrane component but also a bioactive molecule and a

valuable research tool with diverse applications [3] [4].

Function/Application Description & Mechanism

Membrane Biophysics &
Curvature

Its single acyl chain and large headgroup introduce positive membrane
curvature, promoting micelle formation and influencing membrane fusion

and dynamics [3].

Cell Signaling Acts as an endogenous mediator, regulating inflammatory and immune

responses. It can activate G-protein-coupled receptors and modulate
endothelial adhesion molecule expression [3].

Induction of Apoptosis In K562 leukemia cells, it induces apoptosis by causing sub-G1 cell cycle
accumulation, increasing Annexin V staining, and activating caspases. It

also suppresses survival genes like Bcl-2, Bcl-xL, and survivin [3].

STAT3 Signaling
Pathway

Attenuates survival genes by inhibiting phosphorylation of STAT3, its DNA

binding activity, and nuclear co-localization with HDAC3. It also enhances
histone H3 acetylation [3].
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Function/Application Description & Mechanism

Drug Delivery &
Liposomes

Used in liposomal and lipid nanoparticle formulations to improve
membrane fluidity, drug encapsulation, release profiles, and overall

stability [3] [4].

Lipidomic &
Metabolomic Standard

Serves as a high-purity calibration standard for mass spectrometry and

NMR-based quantification of lysophospholipids in biological samples [3].

Experimental Protocols and Research Workflows

To help you integrate this compound into your research, here are detailed methodologies for key

experimental areas.

Protocol 1: Studying Lipid-Protein Interactions via Atomic Force
Microscopy (AFM)

This protocol is adapted from research investigating the interaction of small molecules with liposomes [3].

Step 1: Liposome Preparation

Prepare a solution of 1-Stearoyl-sn-glycero-3-phosphocholine in a suitable solvent mixture

(e.g., chloroform:methanol 1:1).
Use a rotary evaporator to form a thin lipid film on the inside of a glass vessel.

Hydrate the film with an aqueous buffer (e.g., PBS or HEPES) above the lipid's phase transition
temperature, followed by vigorous vortexing or extrusion through polycarbonate membranes to

form unilamellar liposomes.

Step 2: Interaction with Target Molecule

Incubate the prepared liposomes with your target molecule (e.g., a drug candidate like imatinib)

at desired concentrations and temperatures for a specified period.

Step 3: Sample Adsorption and AFM Imaging

Adsorb the liposome-drug complexes onto a freshly cleaved Highly Oriented Pyrolytic Graphite

(HOPG) substrate.
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Perform AFM imaging in tapping mode in a liquid or air environment. The HOPG surface

induces liposome rupture, allowing the observation of well-ordered lamellar structures. Analyze
the topological changes, domain formation, and structural modifications of the lipid bilayer

induced by the interaction.

Protocol 2: Using as a Standard in Quantitative Lipidomics

This methodology outlines its use for precise quantification in mass spectrometry-based lipidomic studies

[3].

Step 1: Sample Preparation and Spike-In

Accurately weigh a precise amount of high-purity 1-Stearoyl-sn-glycero-3-phosphocholine to

prepare a stock solution.
Create a dilution series to generate a standard curve. Spike known amounts of this standard

into your biological samples (e.g., plasma, tissue homogenates) prior to lipid extraction.

Step 2: Lipid Extraction

Perform a standardized lipid extraction procedure, such as the Bligh and Dyer or Matyash
method, to isolate lipids from the proteinaceous matrix.

Step 3: LC-MS/MS Analysis

Reconstitute the extracted lipids in an appropriate solvent and analyze using Liquid
Chromatography-tandem Mass Spectrometry (LC-MS/MS).

Use a reverse-phase C18 column for chromatographic separation.
Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high

sensitivity and specificity. Monitor the transition from the precursor ion (e.g., [M+H]⁺ or
[M+CH₃COO]⁻ for LPCs) to a characteristic fragment ion.

Step 4: Data Quantification

Use the peak areas from the standard curve to calculate the absolute concentration of
endogenous LPC(18:0) and other lysophospholipids in your samples, correcting for recovery

and ionization efficiency.

Research-Grade Pathway and Mechanism Diagrams
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The following diagrams illustrate the key signaling pathways and experimental workflows involving 1-

Stearoyl-sn-glycero-3-phosphocholine, based on cited research.

STAT3/HDAC3 Pathway Apoptosis Induction

1-Stearoyl-sn-glycero-3-
phosphocholine (LysoPC)
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Sub-G1 Cell Cycle
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Reduces STAT3
DNA Binding

Disrupts Nuclear
Co-localization

Enhances Histone H3
Acetylation

Suppresses Survival Genes
(Bcl-2, Bcl-xL, Survivin)

Increased Annexin V
Positivity

Caspase Activation

Apoptosis

Click to download full resolution via product page

Mechanism of LysoPC-induced apoptosis and survival gene suppression. [3]
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Lipid Film Preparation
(Dissolve in solvent & evaporate)

Liposome Hydration & Formation
(Hydrate with buffer & extrude)

Interaction with Target
(Incubate with drug/protein)
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General workflow for studying lipid-drug interactions using AFM. [3]

Need Custom Synthesis?
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stearoyl-sn-glycero-3-phosphocholine-hmdb0010384]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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